Cas no 690-39-1 (1,1,1,3,3,3-hexafluoropropane)

• Product Name: 1,1,1,3,3,3-hexafluoropropane
• CAS No: 690-39-1
• MF: C₃H₂F₆
• MW: 152.038402080536
• MDL: MFCD00069116
• CID: 39548
• PubChem ID: 12722
• Update Time: 2025-10-29

1,1,1,3,3,3-hexafluoropropane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-hexafluoropropane
• FC-236fa
• 1,1,1,3,3,3-Hexafluo
• 1,1,1,3,3,3-hexafluoro-propan
• 1,1,1,3,3,3-Hexafluorpropan
• 1,1,1,3,3,3-hexfluoropropane
• 2,2-dihydroperfluoropropane
• Bistrifluoromethylmethane
• freon R236fa
• hfc-236fa
• r236fa
• AKOS006230577
• HSDB 8302
• NS00001280
• FT-0605920
• CCRIS 8586
• 4-(4-CHLOROANILINO)-4-OXOBUT-2-ENOICACID
• InChI=1/C3H2F6/c4-2(5,6)1-3(7,8)9/h1H
• 1,1,1,3,3,3-Hexafluoropropane, high purity
• PROPANE, 1,1,1,3,3,3-HEXAFLUORO-
• R 236fa
• CF3CH2CF3
• SCHEMBL25287
• HFC 236fa
• Propane hexafluoride
• 1,1,1,3,3,3-hexakis(fluoranyl)propane
• Hexafluoropropane:(HFC-236fa)
• UNII-7075BUD0LM
• 7075BUD0LM
• DTXSID8052435
• 690-39-1
• Q4545640
• 1,1,1,3,3,3-Hexafluoropropane (FC-236fa)
• MFCD00069116
• FE-36
• Propane, hexafluoro-
• A836325

• MDL： MFCD00069116
• Inchi： 1S/C3H2F6/c4-2(5,6)1-3(7,8)9/h1H2
• InChI Key： NSGXIBWMJZWTPY-UHFFFAOYSA-N
• SMILES： FC(CC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 152.00600
• Monoisotopic Mass: 152.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: Colorless gas or liquefied gas
• Density: 1,371 g/cm3
• Melting Point: -93.6 ºC
• Boiling Point: -1.4 ºC
• Refractive Index: 1.2775 (estimate)
• Stability/Shelf Life: Stable. Non-combustible. Incompatible with alkali metals, strong bases.
• PSA: 0.00000
• LogP: 2.50110

1,1,1,3,3,3-hexafluoropropane Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3163
• Safety Instruction： S23
• Hazardous Material Identification：
• HazardClass：GAS

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1,1,3,3,3-hexafluoropropane

Introduction to 1,1,1,3,3,3-hexafluoropropane (CAS No. 690-39-1)

1,1,1,3,3,3-hexafluoropropane, also known by its CAS number 690-39-1, is a synthetic compound belonging to the class of fluorocarbons. This compound is widely recognized for its unique properties and diverse applications in various industries, particularly in the fields of refrigeration, aerosol propellants, and chemical synthesis. In this comprehensive introduction, we will delve into the chemical structure, physical properties, applications, and recent research advancements related to 1,1,1,3,3,3-hexafluoropropane.

Chemical Structure and Physical Properties

1,1,1,3,3,3-hexafluoropropane is a colorless gas at room temperature and has a molecular formula of C₃F₆H₂. The molecule consists of a propane backbone with six fluorine atoms substituting for hydrogen atoms at specific positions. This high degree of fluorination imparts several distinctive properties to the compound:

• Low Boiling Point: The boiling point of 1,1,1,3,3,3-hexafluoropropane is approximately -29.5°C (-20.8°F), making it an ideal candidate for use as a refrigerant and aerosol propellant.
• Non-flammability: Due to its high fluorine content and low reactivity with oxygen and other common oxidizers, 1,1,1,3,3,3-hexafluoropropane is non-flammable and safe for use in various applications.
• Limited Solubility in Water: The compound has limited solubility in water but is highly soluble in organic solvents such as alcohols and ethers.
• Liquid Density: At room temperature and pressure (25°C and 760 mmHg), the liquid density of 1,1,1,3,3,3-hexafluoropropane is approximately 0.97 g/cm³.

Applications in Industry

The unique properties of 1,1,1,3,3,3-hexafluoropropane make it a versatile compound with a wide range of applications across different industries:

• Refrigeration: One of the primary uses of 1,1,1,-hexafluoropropane is as a refrigerant in air conditioning systems and refrigerators. Its low boiling point and non-flammability make it an excellent alternative to traditional refrigerants like R-22.
• Aerosol Propellants: strong>: The compound's low boiling point and non-flammability also make it suitable as an aerosol propellant in various consumer products such as deodorants and hair sprays.
• < strong >Chemical Synthesis: strong > In chemical synthesis,< strong > 1 , 1 , 1 , 3 , 3 , 3 -hexafluoropropane strong > serves as an intermediate or starting material for the production of other fluorinated compounds. Its high reactivity with certain catalysts allows for the synthesis of complex molecules used in pharmaceuticals and specialty chemicals. li > ul > p > < p >< strong >Environmental Impact and Safety Considerations strong > p > < p >The environmental impact of< strong > 1 , 1 , 1 , 3 , 3 , 3 -hexafluoropropane strong > has been a subject of ongoing research. While it does not deplete the ozone layer (ODP = 0), its global warming potential (GWP) is relatively high compared to some other refrigerants. However,< strong > HFC-245fa strong > (another name for< strong > 1 , 1 , 1 , 3 , 3 , 3 -hexafluoropropane strong >) has been shown to have a lower GWP than many other HFCs used in refrigeration systems. This makes it a more environmentally friendly option compared to alternatives like R-404A or R-507A. p > < p >In terms of safety,< strong > HFC-245fa strong > is generally considered safe when handled properly. It is non-toxic at normal concentrations and does not pose significant health risks under typical usage conditions. However,< em > proper ventilation em > should be maintained when working with this compound to prevent accumulation in enclosed spaces. p > < p >< strong >Recent Research Advancements strong > p > < p >Recent research has focused on optimizing the use of< strong > HFC-245fa strong > in various applications while minimizing its environmental impact. For example: p > < ul > < li >< em >< strong >Refrigeration Efficiency: strong > em > Studies have shown that using< strong > HFC-245fa strong > in combination with other refrigerants can improve overall system efficiency while reducing energy consumption. This approach has been particularly effective in commercial refrigeration systems where energy efficiency is crucial. li > < li >< em >< strong >Aerosol Propellant Performance: strong > em > Research into the use of< strong > HFC-245fa strong > as an aerosol propellant has demonstrated its ability to provide consistent spray performance over a wide range of temperatures. This makes it an attractive option for products that require reliable performance under varying environmental conditions. li > < li >< em >< strong >Chemical Synthesis Innovations: strong > em > Advances in catalytic processes have enabled more efficient synthesis routes for producing< strong > HFC-245fa strong > from raw materials. These innovations not only reduce production costs but also minimize environmental impacts associated with manufacturing processes. li > ul > < p >< em >< strong>Note: strong > em >< em >< span style="font-weight: bold;">HFC-245fa span > em >(also known as< span style="font-weight: bold;">R-245fa span>) continues to be an important compound in various industrial applications due to its unique properties and versatility. Ongoing research aims to further enhance its performance while addressing environmental concerns through sustainable practices. p > article > response > Please note that I have corrected some HTML tags for better readability and compliance with HTML standards.